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Abstract: The Samarium-Neodymium (Sm-Nd) isotopic system is a cornerstone of modern

geochemistry, providing a powerful tool for dating geological materials and tracing the evolution

of the Earth's mantle and crust. The radioactive decay of ¹⁴⁷Sm to ¹⁴³Nd, coupled with the

chemical fractionation of these elements during magmatic processes, results in distinct isotopic

signatures for different geological reservoirs. This guide provides an in-depth overview of the

Sm-Nd system, detailing its theoretical basis, analytical methodologies, and key applications in

understanding the long-term differentiation of the Earth.

Core Principles of the Sm-Nd Isotope System
The utility of the Sm-Nd system is founded on the alpha decay of the parent isotope ¹⁴⁷Sm to

the daughter isotope ¹⁴³Nd, with a half-life of approximately 106 billion years[1][2]. The

fundamental equation governing this decay and its application in geochronology is:

(¹⁴³Nd/¹⁴⁴Nd)ₚᵣₑₛₑₙₜ = (¹⁴³Nd/¹⁴⁴Nd)ᵢₙᵢₜᵢₐₗ + (¹⁴⁷Sm/¹⁴⁴Nd)ₚᵣₑₛₑₙₜ * (e^λt - 1)
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where λ is the decay constant of ¹⁴⁷Sm, and t is the age of the system[1][3]. The stable, non-

radiogenic isotope ¹⁴⁴Nd is used for normalization to account for variations in absolute

abundances[1][4].

A critical aspect of this system is the geochemical behavior of Samarium (Sm) and Neodymium

(Nd). Both are Rare Earth Elements (REEs), but during partial melting of the mantle, Nd (a light

REE) is more "incompatible" than Sm (a middle REE). This means Nd preferentially enters the

melt phase, while Sm is preferentially retained in the residual solid mantle minerals[3].

This fractionation leads to two distinct evolutionary paths:

Continental Crust: Formed from mantle melts, it is enriched in Nd relative to Sm, resulting in

a low Sm/Nd ratio. Over time, this low ratio leads to a slower accumulation of radiogenic

¹⁴³Nd.

Depleted Mantle: The residue left after melt extraction, it has a higher Sm/Nd ratio. This

results in a faster accumulation of ¹⁴³Nd over time, leading to a more radiogenic signature

compared to its source.
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Sm-Nd decay and its fractionation during mantle melting.

The Epsilon Notation (εNd)
To facilitate the comparison of Nd isotopic data from rocks of different ages, the epsilon

notation (εNd) is used. It quantifies the deviation of a sample's initial ¹⁴³Nd/¹⁴⁴Nd ratio from that

of a model reservoir, the Chondritic Uniform Reservoir (CHUR), at the time of the rock's

formation[5][6]. CHUR represents the isotopic evolution of the primitive, undifferentiated Earth,

based on measurements from chondritic meteorites.

εNd(t) = [ (¹⁴³Nd/¹⁴⁴Nd)ˢᵃᵐᵖˡᵉ(t) / (¹⁴³Nd/¹⁴⁴Nd)ᶜᴴᵁᴿ(t) - 1 ] * 10,000

εNd = 0: The sample had the same isotopic composition as CHUR at time t.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1265123/docs?utm_src=pdf-body-img#a-technical-guide-to-neodymium-isotopes-in-mantle-and-crustal-evolution
https://en.wikipedia.org/wiki/Chondritic_uniform_reservoir
https://www.researchgate.net/post/Can_anyone_explain_about_CHUR_and_BSE_composition_in_geochemistry_of_earth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


εNd > 0 (Positive): The sample was derived from a source with a time-integrated high Sm/Nd

ratio, typical of the depleted mantle.

εNd < 0 (Negative): The sample was derived from a source with a time-integrated low Sm/Nd

ratio, characteristic of the continental crust.

Model Ages (T_CHUR and T_DM)
Nd model ages are calculated to estimate the "crustal residence age" – the time when the

material that formed a crustal rock was first separated from a mantle reservoir[3][7]. This

calculation extrapolates the sample's measured ¹⁴³Nd/¹⁴⁴Nd ratio back in time until it intersects

the evolution curve of a model mantle reservoir.

T_CHUR: Calculates the age assuming derivation from the CHUR reservoir[1].

T_DM (Depleted Mantle Model Age): Calculates the age assuming derivation from a

depleted mantle source, which is often considered more realistic for post-Archean crustal

rocks[1][8][9]. T_DM ages generally provide a better estimate of the time of juvenile crust

formation[10].

Quantitative Data for Key Geochemical Reservoirs
The Sm-Nd system effectively fingerprints major Earth reservoirs, each having a characteristic

isotopic composition. These values are essential benchmarks for petrogenetic modeling.

Reservoir
Present-day ¹⁴³Nd/
¹⁴⁴Nd

Present-day ¹⁴⁷Sm/
¹⁴⁴Nd

εNd(0)

CHUR (Chondritic

Uniform Reservoir)
~0.512638 ~0.1966 - 0.1967 0

Bulk Silicate Earth

(BSE)

~0.512638 (assumed

chondritic)
~0.1967 0

Depleted Mantle

(MORB Source)
~0.513151 ~0.217 - 0.269 ~+8 to +12

Average Continental

Crust

Variable (avg.

~0.5120)
Variable (avg. ~0.12)

Highly variable, avg.

~-10 to -15
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(Data compiled from sources[8][11][12][13][14]. Note that values, especially for the Depleted

Mantle, represent a range due to mantle heterogeneity).

Applications in Mantle and Crustal Evolution
Tracing Magma Sources and Petrogenesis
The εNd value of an igneous rock provides a powerful fingerprint of its source.

Mantle-derived magmas (like Mid-Ocean Ridge Basalts - MORB) typically have highly

positive εNd values, reflecting their origin from the depleted mantle[12].

Crustal melts or magmas derived from ancient, enriched lithospheric mantle show negative

εNd values[15].

Modeling Crustal Contamination and Magma Mixing
When mantle-derived magmas ascend through the continental crust, they can interact with and

assimilate crustal material. This process, often coupled with fractional crystallization (AFC),

systematically alters the magma's isotopic composition[16][17][18]. Because the continental

crust has a low εNd signature, assimilation will drive the magma's initial positive εNd towards

lower or even negative values[19][20]. Plotting Nd isotopes against other tracers (e.g., Sr

isotopes) or differentiation indices can reveal these contamination trends.

Quantifying Crustal Growth
Nd model ages are instrumental in mapping the temporal and spatial patterns of continental

crust formation[21][22]. By analyzing granitoids and sediments from different regions,

geochemists can determine when significant volumes of juvenile crust were extracted from the

mantle.

Archean vs. Phanerozoic Growth: Isotopic studies have revealed that while the Archean saw

massive crustal formation, significant juvenile crustal growth also occurred during the

Phanerozoic, challenging earlier models of a static post-Precambrian crust[23][24][25]. For

instance, granitoids from the East-Central Asian Orogenic Belt show positive εNd(T) values,

indicating a massive addition of juvenile material during the Phanerozoic[23].

Investigating Mantle Heterogeneity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.researchgate.net/post/Sm_and_Nd_values_for_CHUR_and_DM
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612654/
https://researchonline.jcu.edu.au/66214/1/JCU_McCoy-West%20%282020%29%20GCA%20preproof.pdf
https://ouci.dntb.gov.ua/en/works/7WV6oPO9/
https://www.researchgate.net/publication/281323266_The_Lu-Hf_and_Sm-Nd_isotopic_composition_of_CHUR_constraints_from_unequilibrated_chondrites_and_implications_for_the_bulk_composition_of_the_terrestrial_planets
https://researchonline.jcu.edu.au/66214/1/JCU_McCoy-West%20%282020%29%20GCA%20preproof.pdf
https://pubs.geoscienceworld.org/gsl/jgs/article/150/1/125/93495/Petrogenetic-implications-of-neodymium-isotope
https://pubs.usgs.gov/publication/70018474
https://ri.conicet.gov.ar/bitstream/handle/11336/81832/CONICET_Digital_Nro.1514da4c-e4bb-4825-a73f-73ca918865a5_A.pdf?sequence=2
https://www.researchgate.net/publication/377556592_Sr-_and_Nd-Isotope_Geochemical_Effects_of_Assimilation_and_Fractional_Crystallization_AFC_Processes_in_the_Heterogeneous_Crust_The_Example_of_Ferrobasites_from_the_Ladoga_Graben_Karelia_Russia
https://pubs.geoscienceworld.org/segweb/economicgeology/article/118/8/1795/627837/The-Roles-of-Various-Types-of-Crustal
https://collaborate.princeton.edu/en/publications/tracing-lower-crustal-contamination-in-continental-arc-magmas-usi/
https://www.semanticscholar.org/paper/Neodymium-isotopes-in-the-Colorado-Front-Range-and-DePaolo/0e23d3d22616e08763afd8aa6a44203709362e4e
https://www.scilit.com/publications/b88c01c7057e4eab8feaac4d579e7ca4
https://www.ias.ac.in/article/fulltext/jess/109/01/0005-0020
https://www.researchgate.net/publication/355578445_Archean_versus_Phanerozoic_oceanic_crust_formation_and_tectonics_Ophiolites_through_time
https://www.researchgate.net/publication/284727847_Nd_isotopic_evidence_for_Archaean_crustal_growth_in_Finland
https://www.ias.ac.in/article/fulltext/jess/109/01/0005-0020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The isotopic compositions of oceanic basalts reveal that the mantle is not a single, uniform

reservoir. Different mantle "end-members" have been identified based on distinct isotopic

signatures:

DM (Depleted Mantle): The source of MORB.

HIMU (High µ = ²³⁸U/²⁰⁴Pb): Thought to represent recycled ancient oceanic crust.

EM1 & EM2 (Enriched Mantle): Believed to contain recycled continental components

(sediments, lower crust)[26].

Mantle metasomatism, the process by which melts or fluids alter the chemical and isotopic

composition of the mantle, can also be traced using Nd isotopes, often showing enriched

signatures in otherwise depleted peridotites[27][28][29][30].
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Logical relationships in magma genesis and contamination.

Experimental Protocols for Nd Isotope Analysis
Achieving high-precision Nd isotope data requires meticulous laboratory procedures to isolate

Nd from the sample matrix and interfering elements, particularly Sm and Ce[31].

Sample Preparation and Digestion
Crushing and Pulverization: Rock samples are first cleaned of any weathered surfaces. They

are then crushed into chips using a jaw crusher and pulverized into a fine, homogeneous
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powder in an agate or aluminum-oxide shatter box to ensure representative sampling[32].

Digestion: A precisely weighed amount of rock powder (typically 50-200 mg) is placed in a

clean Teflon beaker. A mixed isotopic "spike" solution (e.g., ¹⁴⁹Sm-¹⁵⁰Nd) may be added for

precise concentration determination by isotope dilution[32][33]. The sample is then dissolved

using a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids at high

temperatures (150-180°C) for several days[31][32]. The solution is subsequently evaporated

and treated with hydrochloric acid (HCl) or nitric acid (HNO₃) to convert fluorides into soluble

chlorides or nitrates[31][34].

Chemical Separation
A multi-stage ion-exchange chromatography process is required to separate Nd from other

elements.

Bulk REE Separation: The dissolved sample solution (typically in HCl or HNO₃) is loaded

onto a primary cation-exchange column (e.g., using Dowex AG50W-X8 resin). Major

elements (Fe, Mg, Ca, Al, etc.) are washed away, while the REEs are retained and later

eluted together with a stronger acid[32].

Sm-Nd Separation: The collected REE fraction is then passed through a secondary, high-

performance liquid chromatography (HPLC) column. This step uses specialized resins (e.g.,

Ln-Spec™ resin) that are highly selective for individual REEs[31][32][35]. A weak acid eluent

(e.g., HCl or 2-methyllactic acid) is used to carefully separate Sm and Nd fractions, which

are collected sequentially[32][34]. This step is critical as isobaric interferences from Sm

isotopes (¹⁴⁴Sm, ¹⁴⁸Sm, ¹⁵⁰Sm) on Nd masses must be eliminated[31].
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Simplified experimental workflow for Sm-Nd isotope analysis.

Mass Spectrometry
The purified Nd (and Sm) fractions are analyzed using either Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).
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TIMS: The purified Nd solution is loaded onto a metal filament (e.g., Rhenium)[34]. The

filament is heated in the mass spectrometer's vacuum chamber, causing the Nd to ionize.

The ion beam is then accelerated and separated by mass in a magnetic field, and the

different isotopes are measured simultaneously in multiple detectors (Faraday cups)[33].

TIMS is the classic method known for very high precision[36].

MC-ICP-MS: The sample solution is introduced into a high-temperature argon plasma, which

efficiently ionizes the atoms. This technique can offer higher sample throughput compared to

TIMS[31][36].

During analysis, measured ratios are corrected for instrumental mass fractionation. This is

typically done by normalizing to the constant ¹⁴⁶Nd/¹⁴⁴Nd ratio of 0.7219[34].

Conclusion
The Sm-Nd isotopic system remains one of the most robust and widely used tracers in Earth

science. Its ability to "see through" moderate alteration and metamorphism allows for the

investigation of primary igneous processes that occurred billions of years ago[37]. From

defining the fundamental architecture of the mantle and crust to unraveling the complex

histories of individual magma batches, Nd isotopes provide quantitative constraints on the

processes that have shaped the Earth over geologic time. Continued advancements in

analytical precision and the integration of Nd data with other isotopic systems will further refine

our understanding of planetary evolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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